![molecular formula C11H19NO2 B1528834 Tert-butyl 7-azabicyclo[2.2.1]heptane-2-carboxylate CAS No. 1560537-91-8](/img/structure/B1528834.png)
Tert-butyl 7-azabicyclo[2.2.1]heptane-2-carboxylate
Overview
Description
Tert-butyl 7-azabicyclo[2.2.1]heptane-2-carboxylate (TBABC), also known as tert-butyl 7-azabicyclo[2.2.1]hept-2-yl carboxylate, is a synthetically-produced organic compound that has been used in scientific research for a variety of purposes. TBABC has been studied for its potential to act as a catalyst in certain chemical reactions, as well as its ability to act as a ligand in certain biological systems.
Scientific Research Applications
Chemical Synthesis
“Tert-butyl 7-azabicyclo[2.2.1]heptane-2-carboxylate” is used in the synthesis of various chemical compounds. For instance, it’s used in the base-mediated heterocyclization of alkyl N-(c-3,t-4-dibromocyclohex-1-yl)carbamates . This method provides a convenient way to synthesize 7-azabicyclo[2.2.1]heptane derivatives .
Epibatidine Synthesis
This compound plays a crucial role in the formal total synthesis of Epibatidine . Epibatidine is a potent analgesic, and the synthesis of this compound is of significant interest in medicinal chemistry .
Synthesis of 7-Azabicycloheptane Derivatives
“Tert-butyl 7-azabicyclo[2.2.1]heptane-2-carboxylate” is used in the synthesis of 7-substituted exo-2-bromo-7-azabicycloheptane derivatives . This method is based on a four-step synthetic sequence, starting from readily available cyclohex-3-enecarboxylic acid .
Synthesis of N-Carbobenzoxy Derivative
This compound is used in the synthesis of the N-carbobenzoxy derivative of 7-azabicyclo[2.2.1]hept-2-ene-2-carboxylic acid . This process involves the Diels-Alder reaction .
Synthesis of 7,7-Dimethiodide Derivative
“Tert-butyl 7-azabicyclo[2.2.1]heptane-2-carboxylate” is also used in the synthesis of the 7,7-dimethiodide derivative . The use of aluminum chloride as a catalyst improves the yield of this product .
properties
IUPAC Name |
tert-butyl 7-azabicyclo[2.2.1]heptane-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2/c1-11(2,3)14-10(13)8-6-7-4-5-9(8)12-7/h7-9,12H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDKXBOJQFACLMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CC2CCC1N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 7-azabicyclo[2.2.1]heptane-2-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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